molecular formula C25H28N2O3 B2601863 (E)-4-((4-cinnamylpiperazin-1-yl)methyl)-6-ethyl-7-hydroxy-2H-chromen-2-one CAS No. 896074-47-8

(E)-4-((4-cinnamylpiperazin-1-yl)methyl)-6-ethyl-7-hydroxy-2H-chromen-2-one

Cat. No. B2601863
CAS RN: 896074-47-8
M. Wt: 404.51
InChI Key: LLTIILJSUUKCDL-RMKNXTFCSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(E)-4-((4-cinnamylpiperazin-1-yl)methyl)-6-ethyl-7-hydroxy-2H-chromen-2-one, also known as Xanthohumol, is a prenylated flavonoid found in hops and beer. It has been shown to possess various biological properties, including antioxidant, anti-inflammatory, anti-cancer, and neuroprotective effects.

Scientific Research Applications

a. Serotonin Receptor Modulation: Recent studies have explored the affinity of derivatives of this compound for serotonin receptors, particularly 5-HT1A and 5-HT2A receptors . These receptors play crucial roles in mood regulation, anxiety, and cognition. Researchers investigate whether this compound or its analogs could serve as potential ligands for these receptors, impacting mental health and related disorders.

b. Antioxidant Activity: The presence of the hydroxy and phenolic moieties suggests potential antioxidant properties. Antioxidants protect cells from oxidative stress and may contribute to disease prevention. Researchers are investigating whether this compound can be harnessed as a natural antioxidant or as a lead compound for designing novel antioxidants.

Organic Synthesis and Catalysis

Beyond its biological applications, this compound has relevance in organic synthesis and catalysis:

a. Radical Protodeboronation: Researchers have reported catalytic protodeboronation of alkyl boronic esters using a radical approach . This transformation allows for formal anti-Markovnikov alkene hydromethylation. The compound’s structure may play a role in such reactions, making it an interesting candidate for synthetic chemistry.

properties

IUPAC Name

6-ethyl-7-hydroxy-4-[[4-[(E)-3-phenylprop-2-enyl]piperazin-1-yl]methyl]chromen-2-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C25H28N2O3/c1-2-20-15-22-21(16-25(29)30-24(22)17-23(20)28)18-27-13-11-26(12-14-27)10-6-9-19-7-4-3-5-8-19/h3-9,15-17,28H,2,10-14,18H2,1H3/b9-6+
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LLTIILJSUUKCDL-RMKNXTFCSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCC1=CC2=C(C=C1O)OC(=O)C=C2CN3CCN(CC3)CC=CC4=CC=CC=C4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CCC1=CC2=C(C=C1O)OC(=O)C=C2CN3CCN(CC3)C/C=C/C4=CC=CC=C4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C25H28N2O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

404.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

6-ethyl-7-hydroxy-4-({4-[(2E)-3-phenylprop-2-en-1-yl]piperazin-1-yl}methyl)-2H-chromen-2-one

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.